Chloromethyl 2,5,8,11,14-pentaoxahexadecan-16-yl carbonate

• CAS No.: 432037-33-7
• Molecular Formula: C13H25ClO8
• Molecular Weight: 344.78 g/mol
• IUPAC Name: chloromethyl 2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethyl carbonate
• InChI: InChI=1S/C13H25ClO8/c1-16-2-3-17-4-5-18-6-7-19-8-9-20-10-11-21-13(15)22-12-14/h2-12H2,1H3
• InChI Key: KSGCEPIJRPHHTD-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCOCCOCCOCCOC(=O)OCCl

Description

Chloromethyl 2,5,8,11,14-pentaoxahexadecan-16-yl carbonate is a useful research compound. Its molecular formula is C13H25ClO8 and its molecular weight is 344.78 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In a manner similar to the method described in Example 3, chloromethyl chloroformate (Aldrich) was reacted with pentaethylene glycol monomethyl ether (TCI) and pyridine in methylene chloride at −78° C. for 3 h to give chloromethyl 2,5,8,11,14-pentaoxahexadecan-16-yl carbonate. This material was then reacted with chiral 4-((2R,3S,4R,5S)-3-(3-chloro-2-fluorophenyl)-4-(4-chloro-2-fluorophenyl)-4-cyano-5-neopentylpyrrolidine-2-carboxamido)-3-methoxybenzoic acid in the presence of cesium carbonate in dimethylformamide overnight to give, after flash chromatography purification (hexane/ethyl acetate, 80/20 to 20/80), chiral 3-oxo-2,4,7,10,13,16,19-heptaoxaicosyl 4-((2R,3S,4R,5S)-3-(3-chloro-2-fluorophenyl)-4-(4-chloro-2-fluorophenyl)-4-cyano-5-neopentylpyrrolidine-2-carboxamido)-3-methoxybenzoate as a white solid. MS (ES+) m/z calcd. for C44H54Cl2F2N3O12: [(M+H)+]: 924, found: 924.